4-Amino-1-benzyl-1,2,5,6-tetrahydropyridine-3-carbonitrile

• IUPAC Name: 4-amino-1-benzyl-3,6-dihydro-2H-pyridine-5-carbonitrile
• InChI: InChI=1S/C13H15N3/c14-8-12-10-16(7-6-13(12)15)9-11-4-2-1-3-5-11/h1-5H,6-7,9-10,15H2
• InChI Key: ZSVSBYQAJAESNL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=C1N)C#N)CC2=CC=CC=C2
• Molecular Formula: C13H15N3
• DSSTOX Substance ID: DTXSID80293019
• Molecular Weight: 213.28 g/mol
• CAS No.: 14247-04-2

Description

4-Amino-1-benzyl-1,2,5,6-tetrahydropyridine-3-carbonitrile (ABTPC) is a synthetic compound that has been used in scientific research for the past few decades. It has a wide variety of uses, from drug discovery to studying the physiological effects of various compounds. ABTPC has been used to study the mechanisms of action of various drugs, as well as to study the biochemical and physiological effects of various compounds. In addition, it has been used in lab experiments to understand the advantages and limitations of various compounds.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Amino Enone Tautomers : A study by Oshega et al. (2015) describes the synthesis of 5-(Arylaminomethylidene)-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitriles, which exist as amino enone tautomers in the solid phase. This synthesis involves a three-component condensation of 4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile with aromatic amines and trimethyl orthoformate (Oshega et al., 2015).

• Development of Disperse Dyes : Al-Etaibi et al. (2013) demonstrated the synthesis of arylhydrazono-1,4-diethyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile disperse dyes. These dyes are synthesized through the reaction of ethyl cyanoacetate with ethyl amine and further coupling with aromatic diazonium salts, which are then applied to polyester fabrics (Al-Etaibi et al., 2013).

Pharmaceutical and Biological Applications

• Anti-bacterial Activity : Rostamizadeh et al. (2013) synthesized 3-Amino-6-aryl-2-phenylpyrazolo[3,4-d]pyrimidine derivatives from 4-amino-6-aryl-2-phenylpyrimidine-5-carbonitrile derivatives, exhibiting antibacterial activity (Rostamizadeh et al., 2013).

• Anti-Cancer Activities : Abdel-fattah and Elsayed (2009) investigated the anti-cancer activities of newly synthesized heterocyclic compounds derived from 3,3'-Benzene-1,4-diylbis(1-phenylprop-2-en-1-one) and 2-cyanoethanethio-amide, demonstrating their potential in cancer treatment (Abdel-fattah & Elsayed, 2009).

Miscellaneous Applications

• Novel Syntheses and Characterizations : Petrova et al. (2023) synthesized 4-amino-5-benzoyl-1-benzyl-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1H-pyrrole-3-carbonitrile and characterized it using various spectroscopic methods, indicating the compound's utility in diverse synthetic pathways (Petrova et al., 2023).

Mechanism of Action

The mechanism of action for “4-Amino-1-benzyl-1,2,5,6-tetrahydropyridine-3-carbonitrile” is not specified in the retrieved sources. The compound’s unique structure enables diverse applications, ranging from medicinal chemistry to material science.